N-[2-(dimethylamino)-2-(4-methoxyphenyl)ethyl]-2-(4-phenylphenyl)acetamide

• IUPAC Name: N-[2-(dimethylamino)-2-(4-methoxyphenyl)ethyl]-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C25H28N2O2/c1-27(2)24(22-13-15-23(29-3)16-14-22)18-26-25(28)17-19-9-11-21(12-10-19)20-7-5-4-6-8-20/h4-16,24H,17-18H2,1-3H3,(H,26,28)
• InChI Key: AJKPLWBCFKHPAD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)CC1=CC=C(C=C1)C2=CC=CC=C2)C3=CC=C(C=C3)OC
• Molecular Formula: C25H28N2O2
• Molecular Weight: 388.5 g/mol

Description

N-[2-(dimethylamino)-2-(4-methoxyphenyl)ethyl]-2-(4-phenylphenyl)acetamide, commonly known as DMPEA, is a chemical compound that has been widely used in scientific research. DMPEA is a synthetic compound that belongs to the class of phenethylamines. It has been extensively studied for its potential applications in various fields, including pharmacology, neurochemistry, and medicinal chemistry.

Mechanism of Action

The exact mechanism of action of DMPEA is not fully understood. However, it is believed to act as a serotonin and dopamine receptor agonist. DMPEA has been shown to increase the release of serotonin and dopamine in the brain, which can lead to changes in mood and behavior.
Biochemical and Physiological Effects:
DMPEA has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, which can lead to changes in mood and behavior. DMPEA has also been shown to have antioxidant and anti-inflammatory properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

DMPEA has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. DMPEA is also stable and can be stored for long periods of time. However, DMPEA has some limitations for use in lab experiments. It is a synthetic compound and may not accurately reflect the effects of natural compounds in the body. Additionally, the effects of DMPEA may vary depending on the dose and route of administration.

Future Directions

There are several future directions for the study of DMPEA. One potential direction is the development of DMPEA derivatives with improved therapeutic properties. Another potential direction is the study of the effects of DMPEA on other neurotransmitter systems in the brain. Additionally, the potential use of DMPEA as a tool for studying the effects of serotonin and dopamine on the brain could be explored further.
Conclusion:
DMPEA is a synthetic compound that has been widely used in scientific research for its potential applications in various fields. It has been studied for its potential use as a drug candidate for the treatment of various diseases, including depression, anxiety, and Parkinson's disease. DMPEA has been shown to act as a serotonin and dopamine receptor agonist and has a number of biochemical and physiological effects. While DMPEA has several advantages for use in lab experiments, it also has some limitations. There are several future directions for the study of DMPEA, including the development of DMPEA derivatives with improved therapeutic properties and the study of the effects of DMPEA on other neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of DMPEA involves the reaction of 4-methoxyphenylacetone with 4-phenylphenylhydrazine in the presence of sodium acetate and acetic anhydride. The resulting product is then treated with dimethylamine to obtain DMPEA. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

DMPEA has been widely used in scientific research for its potential applications in various fields. In pharmacology, DMPEA has been studied for its potential use as a drug candidate for the treatment of various diseases, including depression, anxiety, and Parkinson's disease. In neurochemistry, DMPEA has been used to study the effects of serotonin and dopamine on the brain. In medicinal chemistry, DMPEA has been studied for its potential use as a precursor for the synthesis of other compounds with potential therapeutic applications.